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Introduction

Ac-QPKK(Ac)-AMC is a fluorogenic peptide substrate designed for the sensitive and
continuous measurement of sirtuin activity, particularly for SIRT1, SIRT2, and SIRT3.[1] This
substrate is selectively deacylated by these sirtuins. The assay principle is based on a two-step
enzymatic reaction. In the first step, a sirtuin enzyme removes the acetyl group from the lysine
residue of the Ac-QPKK(Ac)-AMC substrate. In the second step, a developing enzyme,
typically trypsin, proteolytically cleaves the peptide bond C-terminal to the now deacetylated
lysine, releasing the highly fluorescent 7-amino-4-methylcoumarin (AMC) molecule.[2][3][4] The
resulting fluorescence intensity is directly proportional to the sirtuin activity. When the AMC
fluorophore is attached to the peptide, its fluorescence is significantly quenched.[5]

The free AMC fluorophore has an excitation maximum in the range of 340-360 nm and an
emission maximum between 440-460 nm.[1][6] This application note provides detailed
protocols for using Ac-QPKK(Ac)-AMC, including optimal plate reader settings for
fluorescence detection and a standard procedure for performing the enzyme assay.
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Signaling Pathway and Assay Principle

The diagram below illustrates the two-step enzymatic reaction that forms the basis of the sirtuin

activity assay using Ac-QPKK(Ac)-AMC.
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Caption: Two-step sirtuin activity assay workflow.

Plate Reader Settings for Fluorescence Detection

For accurate measurement of the released AMC, a fluorescence microplate reader is required.
Black, flat-bottom 96-well or 384-well plates are recommended to minimize background
fluorescence and light scattering.[7] The following table summarizes the key plate reader

settings.
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Parameter

Recommended Setting

Notes

The optimal excitation

wavelength for free AMC is

Excitation Wavelength 350 - 360 nm around 351-355 nm. A broader
range of 340-380 nm can also
be used.[6][8]

The emission maximum for

Emission Wavelength 450 - 460 nm free AMC is typically between

440-460 nm.[9][10]

Read Type

Endpoint or Kinetic

Endpoint is suitable for
measuring total activity after a
fixed time. Kinetic mode allows
for real-time monitoring of the

reaction rate.

Gain / Sensitivity

Optimize for Assay

Adjust the gain to maximize
the dynamic range. Use a
positive control (well with
highest expected
fluorescence) to set the gain to
~90% of the maximum signal
to avoid detector saturation.
[11][12]

Flashes per Well

Increasing the number of
flashes (integration time) can
improve the signal-to-noise
ratio but will increase the read
time.[13][14]

Plate Type

Black, Clear Bottom

Black plates are essential for
reducing background in

fluorescence assays.[7]

Read Position

Top Reading

Top reading is generally
recommended for solution-

based fluorescence assays.
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Maintain a constant

temperature for enzymatic
Temperature Control 37°C ]

assays to ensure reproducible

reaction rates.[14]

Experimental Protocols

This section provides a detailed methodology for a standard sirtuin activity assay in a 96-well

plate format.

Reagent Preparation

Sirtuin Assay Buffer: 50 mM Tris-HCI (pH 8.0), 137 mM NacCl, 2.7 mM KCI, 1 mM MgClz, 1
mg/mL BSA. Prepare fresh and keep on ice.

NAD+ Stock Solution: Prepare a 10 mM stock solution of B-Nicotinamide adenine
dinucleotide (NAD+) in Sirtuin Assay Buffer. Store in aliquots at -80°C.

Substrate Stock Solution: Dissolve Ac-QPKK(Ac)-AMC in DMSO to a final concentration of
10 mM.[15] Store in aliquots at -20°C, protected from light.

Sirtuin Enzyme Dilution: Dilute the sirtuin enzyme stock (e.g., recombinant human SIRT1) to
the desired working concentration in cold Sirtuin Assay Buffer. The optimal concentration
should be determined empirically but is typically in the low nanomolar range. Keep the
diluted enzyme on ice.

Developer Solution: Prepare a solution of Trypsin (TPCK-treated) at 2.5 mg/mL in Sirtuin
Assay Buffer.[13] To simultaneously stop the sirtuin reaction, a broad-spectrum sirtuin
inhibitor like Nicotinamide (NAM) can be added to this solution at a final concentration of 2
mM.

Assay Procedure Workflow

The following diagram outlines the general workflow for performing the sirtuin activity assay.
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Caption: General workflow for a sirtuin activity assay.

Detailed Assay Procedure (96-well plate)

Final assay volume: 100 pL

» Reaction Setup:

o

Add 50 pL of Sirtuin Assay Buffer to each well.

o

Add 10 pL of test compound (inhibitor/activator) or vehicle control (e.g., DMSO diluted in
assay buffer) to the appropriate wells.

o

Add 10 pL of 10x NAD+ working solution (for a final concentration of 1 mM).

[¢]

Add 20 pL of the diluted sirtuin enzyme solution to all wells except the "no enzyme" blank.
For blank wells, add 20 pL of Sirtuin Assay Buffer.

e Pre-incubation: Pre-incubate the plate at 37°C for 10-15 minutes to allow for inhibitor
binding.[4]

o Reaction Initiation: Start the deacetylation reaction by adding 10 uL of Ac-QPKK(Ac)-AMC
substrate, diluted from the stock to a working concentration (e.g., 500 uM for a final
concentration of 50 uM).

¢ Reaction Incubation: Incubate the plate at 37°C for 30-60 minutes. The incubation time
should be optimized to ensure the reaction remains within the linear range.
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» Development Step: Stop the sirtuin reaction and initiate fluorescence development by adding
50 uL of the Developer Solution to each well.[15]

o Development Incubation: Incubate the plate at 37°C for 15-30 minutes to allow for complete
cleavage of the deacetylated substrate by trypsin.[4]

o Fluorescence Measurement: Read the fluorescence intensity on a microplate reader using
the settings outlined in the table above (e.g., Excitation: 355 nm, Emission: 460 nm).[15]

Data Analysis

o Background Subtraction: Subtract the average fluorescence of the "no enzyme" blank wells
from all other readings.[16]

e AMC Standard Curve: To convert Relative Fluorescence Units (RFU) to the absolute amount
of product formed, prepare a standard curve using known concentrations of free AMC (e.g.,
0-10 pM) in the final assay buffer volume.[4]

o Calculate Activity: Use the slope of the AMC standard curve to convert the background-
subtracted RFU values into the concentration of AMC produced. Sirtuin activity can then be
expressed as the rate of product formation (e.g., pM/min).

« Inhibitor Analysis: For inhibitor screening, calculate the percentage of inhibition for each
compound concentration relative to the vehicle control. Plot the percent inhibition against the
logarithm of the inhibitor concentration to determine the ICso value.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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